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Compound of Interest

Compound Name: Ethyl malonyl chloride

Cat. No.: B057283

An In-depth Technical Guide to the Safe Handling of Ethyl Malonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety precautions and handling guidelines for ethyl
malonyl chloride (CAS No: 36239-09-5). Given its hazardous properties, adherence to
stringent safety protocols is critical to ensure the well-being of laboratory personnel and the
integrity of research. Ethyl malonyl chloride is a highly reactive acylating agent used in
various organic syntheses, including the preparation of pharmaceuticals and other complex
molecules.[1][2] Its utility is matched by its hazardous nature, primarily its violent reactivity with
water and its corrosivity.[3][4][5]

Chemical and Physical Properties

Ethyl malonyl chloride is a colorless to pale yellow or brown liquid with a sharp, pungent, and
acrid odor.[1][2][4] It is crucial to handle this compound under anhydrous conditions to prevent
hydrolysis and decomposition.[1]
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Property Value Citations
CAS Number 36239-09-5 [3]
Molecular Formula C5H7CIO3 [2]
Molecular Weight 150.56 g/mol [2][6]
Appearance Clear yellow to brown liquid [2]

Odor Acrid, pungent [1][4]
Boiling Point 79-80 °C @ 25 mmHg [21[7]
Density ~1.176 - 1.196 g/mL [61[7]
Flash Point 64 °C (147.2 °F) - closed cup [819]
Refractive Index n20/D 1.429 [21[7]

Hazard Identification and Toxicology

Ethyl malonyl chloride is classified as a hazardous substance requiring careful management.
It is a combustible, corrosive liquid that reacts violently with water.[4][5][9]
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Hazard . o L.
. Code Description Citations
Classification

Causes severe skin
H314 burns and eye [81I9][10]

damage.

Skin

Corrosion/Irritation

_ Causes serious eye
Serious Eye Damage H318 [10]
damage.

May be corrosive to

Corrosive to Metals H290 [9][10]
metals.

Combustible Liquid H227 Combustible liquid. [9]
Reacts violently with

Supplemental Hazard EUHO014 [8]
water.

Signal Word Danger [8][10]

GHS Pictogram GHSO05 (Corrosion) [8]

Toxicological Summary:

 Inhalation: Toxic upon inhalation. Vapors and mists may cause severe irritation to the
respiratory system.[1][5]

o Skin Contact: Causes severe skin burns upon contact.[10] It is critical to prevent any skin
exposure.[3]

o Eye Contact: Causes serious and potentially irreversible eye damage.[10]

¢ Ingestion: Toxic if swallowed.[1] Ingestion can lead to severe swelling, damage to the
delicate tissues of the mouth, throat, and stomach, and presents a danger of perforation.[4]
[5] Use of gastric lavage or emesis is contraindicated.[4][5]

o Chronic Exposure: Prolonged or repeated exposure may lead to sensitization and chronic
respiratory issues.[1]
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e Hazardous Decomposition: Under thermal stress or in contact with water, it can decompose
to release toxic and irritating gases such as hydrogen chloride (HCI), carbon monoxide (CO),
carbon dioxide (CO2), and phosgene.[1][3][10]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls, is mandatory
when handling ethyl malonyl chloride.

Engineering Controls:

o Ventilation: All handling must be conducted in a well-functioning chemical fume hood or
within a closed system equipped with appropriate exhaust ventilation.[3][4][5]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[3][4]

« Ignition Sources: All sources of ignition, such as open flames, sparks, and hot surfaces, must
be eliminated from the handling area.[3][10] Use explosion-proof electrical equipment.[10]
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Hierarchy of Controls for Ethyl Malonyl Chloride

Elimination
(Not Feasible: Required Reagent)

Substitution
(Investigate less hazardous acylating agents)

Engineering Controls
(Fume Hood, Glove Box, Closed System)

Administrative Controls
(SOPs, Training, Restricted Access)

Personal Protective Equipment

(Gloves, Goggles, Face Shield, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with ethyl malonyl chloride.
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Personal Protective Equipment (PPE):

Area PPE Specification Citations

Wear chemical safety goggles
compliant with EN166 or

Eye/Face [3]
OSHA 29 CFR 1910.133. Afull

face shield is also required.

Wear appropriate protective
gloves (e.g., neoprene or

Skin Viton) and a flame-retardant [3][11]
lab coat. Ensure clothing fully

covers the skin.

Use a NIOSH/MSHA-approved

respirator with a suitable

cartridge (e.g., type ABEK

EN14387) if working outside a

fume hood or if ventilation is
Respiratory insufficient. For emergencies [3]

or high concentrations, a full-

facepiece, positive-pressure,

self-contained breathing

apparatus (SCBA) is

necessary.

Handling and Storage Procedures

Safe Handling:

Handle only under an inert atmosphere (e.g., nitrogen or argon).[1][3]

Do not allow the chemical to come into contact with water or moist air.[4][5]

Avoid breathing vapors or mists.[3][5]

Take precautionary measures against static discharge.[3][5]

© 2025 BenchChem. All rights reserved. 6/14 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://beaufort.tricare.mil/Portals/110/documents/safety/SDS/015%20-%20Ethyl%20Chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/ethyl-malonyl-chloride-dic22917.html
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15616&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15616&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15616&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15616&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Wash hands and any exposed skin thoroughly after handling.[3]
e Open containers carefully as they may be under pressure.[10]

Storage:

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[3][4]
» Keep containers tightly sealed and protected from moisture.[1][10]

» Store under an inert atmosphere.[1][3]

e The recommended storage temperature is 2-8°C.[7]

» Store locked up and away from incompatible materials such as bases, alcohols, metals, and
oxidizing agents.[1][3][10]

Emergency Procedures

Immediate and correct response to an emergency is critical.

First-Aid Measures:
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Exposure

First-Aid Protocol

Citations

Inhalation

Remove the victim to fresh air
and keep them at rest in a
position comfortable for
breathing. If breathing is
difficult or has stopped, provide
artificial respiration.
Immediately call a POISON
CENTER or doctor.

[31(4][10]

Skin Contact

Immediately take off all
contaminated clothing. Rinse
the affected skin area with
large amounts of water for at
least 15 minutes. Immediately
call a POISON CENTER or

doctor.

[31141[5]

Eye Contact

Immediately rinse cautiously
with plenty of water for at least
15 minutes, holding the eyelids
open. Remove contact lenses
if present and easy to do.
Continue rinsing. Immediately
call a POISON CENTER or

doctor.

[31[4][10]

Ingestion

Rinse mouth thoroughly with
water. DO NOT induce
vomiting. Never give anything
by mouth to an unconscious
person. Immediately call a
POISON CENTER or doctor.

[3114][10]

Spill Response: In the event of a spill, follow a structured response plan.

© 2025 BenchChem. All rights reserved. 8/14

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15616&PLANT=d__ALF
https://www.tcichemicals.com/BE/en/sds/E0484_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15616&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA15616&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15616&PLANT=d__ALF
https://www.tcichemicals.com/BE/en/sds/E0484_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC172690050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15616&PLANT=d__ALF
https://www.tcichemicals.com/BE/en/sds/E0484_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Assess Spill
(Size, Location, Risk)

Alert Personnel & Evacuate Area

Don Full PPE
(Gloves, Goggles, Face Shield, Respirator)

Remove Ignition Sources

Contain Spill
(Use inert, dry absorbent material)

Collect Absorbed Material
(Into a sealed, labeled container)

Decontaminate Area

Dispose of Waste
(As hazardous material)

Click to download full resolution via product page

Caption: Workflow for responding to an ethyl malonyl chloride spill.
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Evacuate and Alert: Immediately alert others and evacuate non-essential personnel from the
spill area.[4][5]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
PPE: Wear the full personal protective equipment as described in Section 3.[5]

Containment: Do not use water.[4][5] Cover the spill with a dry, inert absorbent material such
as sand, silica gel, or an acid binder.[3][5]

Collection: Carefully collect the absorbed material into a suitable, tightly closed container for
hazardous waste.[3][5]

Disposal: Dispose of the waste according to all local, regional, and national regulations.[3]

Firefighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[3][4] Dry sand can also be used.[12]

Unsuitable Media: Do not use water, as it reacts violently with ethyl malonyl chloride.[4]

Specific Hazards: The substance is combustible and containers may explode when heated.
[3][5] Fire will produce toxic gases like HCI, CO, and CO2.[3]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[3][5] Use water spray only to cool closed containers, preventing contact
with the chemical itself.[4]

Experimental Protocol: Safe Quenching

Unreacted ethyl malonyl chloride must be safely quenched before disposal or workup. This

protocol details a controlled method using an alcohol.
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Start: Prepare Apparatus in Fume Hood

Prepare Quenching Solution
(e.g., Isopropanol)

Cool Quenching Solution
(Ice Bath, 0-5 °C)

Slowly Add Ethyl Malonyl Chloride
(Dropwise via addition funnel)

Monitor Reaction
(Temperature, Gas Evolution)

Stir at Room Temperature
(Ensure complete reaction)

Neutralize if Necessary
(e.g., with NaHCO3 solution)

Proceed to Workup/Disposal

Click to download full resolution via product page

Caption: Experimental workflow for the safe quenching of ethyl malonyl chloride.

Methodology:
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e Preparation: In a chemical fume hood, equip a three-neck round-bottom flask with a
magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet connected to a bubbler to vent
HCI gas safely into a basic scrubber.

e Quenching Agent: Charge the flask with an excess of a suitable alcohol (e.g., isopropanol or
ethanol, approximately 5-10 molar equivalents relative to the acid chloride).[13]

o Cooling: Cool the flask containing the alcohol in an ice-water bath to 0-5 °C.

o Addition: Slowly add the ethyl malonyl chloride dropwise from the dropping funnel to the
stirred, cooled alcohol.[13] The reaction is exothermic; maintain a slow addition rate to keep
the internal temperature below 20 °C.[13]

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Let it stir for at least one hour to ensure the reaction goes to
completion.

o Neutralization: The resulting solution will be acidic due to the formation of HCI. Before
disposal or further workup, it can be slowly and carefully neutralized with a saturated solution
of sodium bicarbonate. Be prepared for gas (CO2) evolution.

 Disposal: Dispose of the final mixture as hazardous waste in accordance with institutional
and local regulations.[4]

Waste Disposal

All waste containing ethyl malonyl chloride, including quenched solutions and contaminated
materials, is classified as hazardous waste.[4]

o Chemical waste generators must consult and comply with all local, regional, and national
hazardous waste regulations for complete and accurate classification and disposal.[3][5]

» Dispose of containers at an approved waste disposal plant.[3][9]

Transport Information

Ethyl malonyl chloride is regulated for transport as a corrosive substance.
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Proper .
. o Hazard Packing o
Regulation UN Number  Shipping Citations
+ Class Group
ame

Corrosive
liquid, acidic,
DOT/IATA/ organic,
UN3265 8 Il [4][5]110]
IMDG n.o.s. (Ethyl
malonyl

chloride)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057283#safety-precautions-for-handling-ethyl-
malonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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